Cas no 139139-62-1 (1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-)
139139-62-1 structure
Product Name:1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-
CAS No:139139-62-1
MF:C13H13NO4
MW:247.246623754501
CID:1271805
Update Time:2024-08-04
1H-Indole-3-acetic acid, 2-carboxy-7-ethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-3-acetic acid, 2-carboxy-7-ethyl-
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- Inchi: 1S/C13H13NO4/c1-2-7-4-3-5-8-9(6-10(15)16)12(13(17)18)14-11(7)8/h3-5,14H,2,6H2,1H3,(H,15,16)(H,17,18)
- InChI Key: TWUWFVGKSVLPOK-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2CC)C(CC(O)=O)=C1C(O)=O
Computed Properties
- Exact Mass: 247.08449
Experimental Properties
- Density: 1.415±0.06 g/cm3(Predicted)
- Boiling Point: 535.0±45.0 °C(Predicted)
- PSA: 90.39
- pka: 3.58±0.30(Predicted)
1H-Indole-3-acetic acid, 2-carboxy-7-ethyl- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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